Cas no 1338235-62-3 (2-chloro-4-ethynyl-1-methylbenzene)

2-Chloro-4-ethynyl-1-methylbenzene is a halogenated aromatic compound featuring a chloro substituent at the 2-position and an ethynyl group at the 4-position of a methyl-substituted benzene ring. This structure offers versatility in synthetic applications, particularly in cross-coupling reactions and as a building block for pharmaceuticals, agrochemicals, and advanced materials. The ethynyl group enables further functionalization via Sonogashira or click chemistry, while the chloro substituent provides reactivity in nucleophilic aromatic substitutions. Its methyl group enhances stability and influences steric and electronic properties. The compound is valuable in research and industrial settings for constructing complex molecular architectures with precision. Proper handling is required due to its potential reactivity.
2-chloro-4-ethynyl-1-methylbenzene structure
1338235-62-3 structure
Product Name:2-chloro-4-ethynyl-1-methylbenzene
CAS No:1338235-62-3
MF:C9H7Cl
MW:150.60488152504
CID:1234366
PubChem ID:53943085
Update Time:2025-06-07

2-chloro-4-ethynyl-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-ethynyl-1-methylbenzene
    • SCHEMBL11235345
    • AKOS012332745
    • SY312596
    • G73579
    • 3-Chloro-1-ethynyl-4-methylbenzene
    • A1-14975
    • 2-Chloro-4-ethynyltoluene
    • 1338235-62-3
    • EN300-1254693
    • CS-0226003
    • MFCD17281922
    • Inchi: 1S/C9H7Cl/c1-3-8-5-4-7(2)9(10)6-8/h1,4-6H,2H3
    • InChI Key: IZEVFIIDKFZMIU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C#C)C=CC=1C

Computed Properties

  • Exact Mass: 150.0236279g/mol
  • Monoisotopic Mass: 150.0236279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų

2-chloro-4-ethynyl-1-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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